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Compound of Interest

5-Chloro-2-

Compound Name: (chloromethyl)pyrimidine
hydrochloride

CAS No.: 1427454-12-3

Cat. No.: B1458569

Get Quote

Introduction: A Bifunctional Intermediate of
Strategic Importance

5-Chloro-2-(chloromethyl)pyrimidine hydrochloride is a heterocyclic organic compound

distinguished by its bifunctional nature. It incorporates the pyrimidine scaffold, a "privileged
structure" in medicinal chemistry found in numerous FDA-approved drugs, with a highly
reactive chloromethyl group.[1][2] This combination makes it an exceptionally valuable
electrophilic building block for introducing the 5-chloropyrimidin-2-ylmethyl moiety into a wide
array of molecular frameworks. Its hydrochloride salt form often enhances stability and
solubility in polar solvents, facilitating its use in various reaction conditions.

The strategic placement of the chloro substituent on the pyrimidine ring and the reactive
chloromethyl group allows for sequential and site-selective modifications, enabling the
construction of complex molecules and diverse compound libraries for high-throughput
screening.
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Chemical Identity and Physicochemical Profile

A precise understanding of the compound's basic properties is the foundation of successful
experimental design.

Property Value Source(s)

105837-15-6 (for

CAS Number _ [3]
hydrochloride)

Molecular Formula CsHsCl3N2 [4]

Molecular Weight 199.47 g/mol [4]

Appearance Solid / Crystalline Powder [4]

Purity Typically 295% [4]

The compound is hygroscopic
Store at -20°C, under an inert and should be stored in a dry,

Storage )
atmosphere.[5][6] cool, and well-ventilated place.

[7](8]

Solubility Insights: While specific solubility data for 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride is not widely published, hydrochloride salts of similar heterocyclic compounds
exhibit high solubility in polar solvents like water, ethanol, and DMSO, and limited solubility in
nonpolar solvents such as hexane.[7] For related compounds like 2-(chloromethyl)-pyrimidine
hydrochloride, solubilities have been reported as: DMF: 30 mg/mL, DMSO: 20 mg/mL, Ethanol:
2 mg/mL, and PBS (pH 7.2): 10 mg/mL.[9] This enhanced solubility over the free base is a
significant advantage for aqueous reaction systems.[7]

Spectroscopic Elucidation: A Structural Blueprint

Structural confirmation is paramount. While a complete, published dataset for this specific salt
is limited, we can predict the expected spectroscopic features based on its structure and data
from closely related analogs.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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» 'H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the
chloromethyl (-CH2z) protons. The chemical shift of this peak would likely be in the range of
4.5-5.5 ppm. The pyrimidine ring protons would appear as distinct signals in the aromatic
region (typically 7.0-9.0 ppm).

e 13C NMR: The carbon spectrum would show a signal for the chloromethyl carbon and distinct
signals for the carbons of the pyrimidine ring.

Infrared (IR) Spectroscopy

Key vibrational modes would include C-H stretching from the aromatic ring and the CHz group,
C=N and C=C stretching vibrations characteristic of the pyrimidine ring, and a prominent C-Cl
stretching band.

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the parent molecule (free base). The
expected molecular ion peak for the free base, 5-Chloro-2-(chloromethyl)pyrimidine
(CsHaClzN2), would be approximately 162 g/mol , showing a characteristic isotopic pattern due
to the presence of two chlorine atoms.[5]

Protocol: General Method for Spectroscopic Analysis

Obijective: To confirm the identity and purity of 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride.

Methodology:
e Sample Preparation:

o NMR: Dissolve ~5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g.,
DMSO-ds or D20). Add a small amount of TMS as an internal standard if required.

o IR: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder
and pressing it into a thin disk. Alternatively, run as a thin film from a solution.

o MS (ESI): Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like
methanol or acetonitrile.
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o Data Acquisition:
o Acquire *H and 3C NMR spectra on a 400 MHz or higher spectrometer.
o Obtain the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm™1,

o Analyze the sample using an Electrospray lonization (ESI) mass spectrometer in positive

ion mode.
o Data Analysis:

o Integrate and assign the peaks in the NMR spectra to the corresponding protons and

carbons.
o ldentify the characteristic functional group vibrations in the IR spectrum.

o Determine the molecular ion peak and analyze the fragmentation pattern in the mass
spectrum to confirm the structure.

Chemical Reactivity: The Locus of Synthetic Utility

The primary driver of this reagent's utility is the electrophilic chloromethyl group. The chlorine
atom is a good leaving group, making the adjacent carbon highly susceptible to nucleophilic
attack. This allows for the facile introduction of the 5-chloropyrimidin-2-ylmethyl scaffold onto a
variety of nucleophiles.

5-Chloro-2-(chloromethyl)pyrimidine Nucleophile (Nu-H)
(Electrophile) e.g., R-NHz, R-OH, R-SH

Nucleophilic Attack / Displaces ClI

Substituted Pyrimidine Derivative

Figure 1: Nucleophilic Substitution Workflow

Click to download full resolution via product page

Caption: Generalized workflow for nucleophilic substitution.
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This reactivity is the cornerstone of its application in building diverse molecular architectures.
The choice of base and solvent is critical for modulating reactivity and preventing side
reactions.

Applications in Medicinal Chemistry and Drug
Discovery

The pyrimidine core is a well-established pharmacophore. 5-Chloro-2-
(chloromethyl)pyrimidine hydrochloride serves as a key intermediate in the synthesis of
compounds targeting a range of therapeutic areas.

» Kinase Inhibitors: A significant application is in the development of protein kinase inhibitors
for oncology.[1] The pyrimidine scaffold can mimic the hinge-binding region of ATP, while the
side chain, introduced via the chloromethyl group, can be tailored to achieve potency and
selectivity for a specific kinase.

e lon Channel Modulators: This reagent is used to synthesize fused benzoxazepinones, which
have shown activity as ion channel modulators.[5][11]

 Antiviral and Antimicrobial Agents: The pyrimidine nucleus is central to many antiviral and
antimicrobial drugs, and this building block provides a direct route to novel derivatives for
screening.[1]
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5-Chloro-2-(chloromethyl)pyrimidine

Hydrochloride

Reaction with Nucleophile
(e.g., Aniline derivative)

:

Key Intermediate
(e.g., Amine-linked pyrimidine)

:

Further Functionalization or
Cyclization Reaction

Final Drug Candidate
(e.g., Kinase Inhibitor)

Figure 2: Drug Discovery Application Workflow

Click to download full resolution via product page

Caption: Generalized use in multi-step drug synthesis.

Protocol: Synthesis of a Hypothetical N-Arylmethyl-5-
chloropyrimidin-2-amine

Objective: To demonstrate a typical nucleophilic substitution reaction using an aromatic amine.
Materials:
¢ 5-Chloro-2-(chloromethyl)pyrimidine hydrochloride

¢ Substituted Aniline (Nucleophile)
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 Diisopropylethylamine (DIPEA) or Potassium Carbonate (Base)

o Acetonitrile (ACN) or Dimethylformamide (DMF) (Solvent)

o Ethyl acetate, Hexanes, Saturated Sodium Bicarbonate solution, Brine
Methodology:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve the
substituted aniline (1.0 eq) in the chosen solvent (e.g., ACN).

» Base Addition: Add the base (e.g., DIPEA, 1.5 eq) to the solution and stir for 10 minutes at
room temperature. The causality here is to deprotonate the amine, increasing its
nucleophilicity without using a base strong enough to cause unwanted side reactions.

» Electrophile Addition: Add a solution of 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride (1.1 eq) dropwise to the reaction mixture. The hydrochloride will be
neutralized in situ by the excess base.

o Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 50-60
°C). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

o Work-up:

o Cool the reaction mixture to room temperature and concentrate under reduced pressure to
remove the solvent.

o Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate
solution to remove any remaining acid and base salts.

o Wash the organic layer with water and then brine.
o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-arylmethyl-5-
chloropyrimidin-2-amine.
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Safety, Handling, and Storage

As a reactive chlorinated heterocyclic compound, appropriate safety measures are mandatory.

o Hazard Identification: Based on similar compounds, it should be treated as harmful if
swallowed, and capable of causing severe skin burns and eye damage.[12][13]

e Handling:

[¢]

Always handle in a well-ventilated chemical fume hood.[6]

o

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[14]

o

Avoid formation of dust and aerosols.[14]

o

Do not get in eyes, on skin, or on clothing.[6]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials like strong oxidizing agents.[6][14] The use of an inert atmosphere is
recommended for long-term storage to prevent degradation from moisture.[8]

e First Aid:

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.[14]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[14]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[14]

o Inhalation: Move person into fresh air. If not breathing, give artificial respiration.[14]

Conclusion
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5-Chloro-2-(chloromethyl)pyrimidine hydrochloride is more than just a chemical reagent; it
is a versatile tool that unlocks synthetic pathways to novel and potentially life-saving
therapeutics. Its predictable reactivity, combined with the pharmacological importance of the
pyrimidine core, ensures its continued relevance in the field of drug discovery. A thorough
understanding of its properties, reactivity, and handling is essential for any scientist looking to
leverage its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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